o-Cresolphthalein complexone
o-Cresolphthalein complexone
Alkaline earth metal indicator. Used for colorimetric estimation of calcium in serum.
Brand Name:
Vulcanchem
CAS No.:
2411-89-4
VCID:
VC21096235
InChI:
InChI=1S/C32H32N2O12/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42)
SMILES:
CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O
Molecular Formula:
C32H32N2O12
Molecular Weight:
636.6 g/mol
o-Cresolphthalein complexone
CAS No.: 2411-89-4
Cat. No.: VC21096235
Molecular Formula: C32H32N2O12
Molecular Weight: 636.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alkaline earth metal indicator. Used for colorimetric estimation of calcium in serum. |
|---|---|
| CAS No. | 2411-89-4 |
| Molecular Formula | C32H32N2O12 |
| Molecular Weight | 636.6 g/mol |
| IUPAC Name | 2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid |
| Standard InChI | InChI=1S/C32H32N2O12/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42) |
| Standard InChI Key | IYZPEGVSBUNMBE-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O |
| Canonical SMILES | CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O |
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